Cas no 2172450-54-1 (tert-butyl 9-(1,3-thiazol-2-yl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate)

• Product Name: tert-butyl 9-(1,3-thiazol-2-yl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate
• CAS No: 2172450-54-1
• MF: C₁₄H₂₁N₃O₃S
• MW: 311.399842023849
• CID: 6410190
• PubChem ID: 165749671
• Update Time: 2025-10-28

tert-butyl 9-(1,3-thiazol-2-yl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 9-(1,3-thiazol-2-yl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate
• 2172450-54-1
• tert-butyl 9-(1,3-thiazol-2-yl)-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate
• EN300-1641537

• Inchi： 1S/C14H21N3O3S/c1-13(2,3)20-12(18)17-8-14(9-17)10(15-4-6-19-14)11-16-5-7-21-11/h5,7,10,15H,4,6,8-9H2,1-3H3
• InChI Key： AXKKQCLLEUGLHZ-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1C2(CN(C(=O)OC(C)(C)C)C2)OCCN1

Computed Properties

• Exact Mass: 311.13036271g/mol
• Monoisotopic Mass: 311.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 91.9Ų

Additional information on tert-butyl 9-(1,3-thiazol-2-yl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate

Professional Introduction to tert-butyl 9-(1,3-thiazol-2-yl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate (CAS No. 2172450-54-1)

The compound tert-butyl 9-(1,3-thiazol-2-yl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate, identified by its CAS number 2172450-54-1, represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic structure, featuring a thiazole moiety and an oxa bridge, combines elements that are increasingly recognized for their biological activity and synthetic utility.

At the core of this compound's appeal lies its unique spirocyclic framework, which is a hallmark of molecules designed to exhibit high binding affinity and selectivity. The spiro3.5nonane core provides a rigid scaffold that can be modulated through functionalization at various positions to achieve desired pharmacological properties. The presence of a thiazole ring further enhances its potential as a bioactive scaffold, given the extensive literature demonstrating the role of thiazole derivatives in drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of spirocyclic compounds in addressing complex biological targets. Spiro compounds are known for their ability to cross the blood-brain barrier and exhibit prolonged bioavailability, making them attractive candidates for therapeutic development. The incorporation of an oxa bridge in this molecule not only contributes to its structural stability but also introduces a polar region that can interact favorably with biological targets.

The carboxylate group at the 2-position of the spirocycle serves as a versatile handle for further derivatization, enabling the synthesis of analogs with tailored properties. This feature is particularly valuable in hit-to-lead optimization campaigns, where rapid access to structurally diverse compounds is essential. The tert-butyl group at the 9-position adds lipophilicity to the molecule, enhancing its solubility and membrane permeability—key factors in drug-like properties.

In the context of current research, this compound aligns with the growing interest in heterocyclic scaffolds that combine multiple pharmacophoric elements into a single molecular entity. The thiazole-thiourea motif, for instance, has been extensively explored for its activity against various enzymes and receptors implicated in diseases such as cancer and inflammation. By integrating this motif into a spirocyclic framework, researchers aim to develop molecules with enhanced potency and reduced toxicity.

One particularly exciting aspect of this compound is its potential as a precursor for kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is implicated in numerous diseases. The spirocyclic core provides a rigid template that can be optimized to fit into the ATP-binding pocket of kinases, while the thiazole and oxa functionalities contribute to hydrogen bonding and hydrophobic interactions with key residues in the enzyme active site.

Recent computational studies have suggested that spirocyclic compounds like this one may exhibit favorable pharmacokinetic profiles due to their rigid conformational constraints. This rigidity can prevent unwanted conformational changes that might reduce binding affinity or increase off-target effects. Additionally, the presence of multiple heteroatoms increases the compound's hydrogen bonding capacity, which is often crucial for achieving high affinity interactions with biological targets.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic challenge and elegance. Key steps include cyclization reactions to form the spirocycle, functional group interconversions to introduce the thiazole and oxa moieties, and protection-deprotection strategies to install the carboxylate group at the correct position. These synthetic methodologies are representative of modern organic chemistry techniques used in pharmaceutical research.

From a commercial perspective, compounds like this are often sought after by pharmaceutical companies for their potential as lead candidates or building blocks for larger libraries. The increasing demand for novel heterocyclic scaffolds has driven innovation in synthetic methodologies designed to streamline access to such molecules. Companies specializing in custom synthesis are frequently commissioned to produce these compounds under strict quality control measures.

The biological evaluation of this compound has already begun in several academic laboratories, where it is being tested against relevant disease targets. Preliminary results suggest promising activity against certain enzymes involved in inflammatory pathways, warranting further investigation into its therapeutic potential. Such early successes underscore the value of investing in high-quality molecular building blocks like this one for drug discovery programs.

In conclusion,tert-butyl 9-(1,3-thiazol-2-yl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate (CAS No. 2172450-54-1) represents a structurally intriguing molecule with significant untapped potential in pharmaceutical research. Its unique combination of pharmacophoric elements—spanning a rigid spirocyclic core,thiazole moiety,oxa bridge,and carboxylate group—makes it an attractive candidate for further development as an active pharmaceutical ingredient or as a key intermediate in medicinal chemistry campaigns.

The ongoing research into this compound underscores the importance of innovative molecular design in addressing unmet medical needs. As synthetic chemists continue to refine methodologies for constructing complex heterocyclic frameworks,tert-butyl 9-(1,3-thiazol-2-yl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate stands as a testament to how structural complexity can be leveraged to unlock new therapeutic opportunities.